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A deep dive into the distribution and measurement of a key cosmogenic radionuclide, providing
insights into the early solar system and the analytical techniques used to study it.

Aluminum-26 (2°Al), a short-lived radionuclide with a half-life of approximately 717,000 years,
serves as a crucial tool for scientists studying the formation and early history of the solar
system.[1][2] Its decay to Magnesium-26 (2°Mg) releases a significant amount of energy, which
is considered a primary heat source for the melting and differentiation of early-forming
planetesimals.[3] The initial abundance of 26Al, often expressed as the ratio 2°Al/2’Al, can also
be used as a fine-scale chronometer for dating events in the early solar system.[4] This guide
provides a comparative analysis of 2°Al abundance in different meteorite classes, details the
experimental protocols for its measurement, and visualizes the key processes and workflows
involved.

Quantitative Comparison of 2°Al in Meteorites

The concentration of cosmogenic 2°Al, produced by the interaction of cosmic rays with target
elements in meteoroids, varies between different meteorite classes. This variation reflects
differences in their chemical composition, cosmic-ray exposure ages, and shielding conditions.
The initial 26Al/2” Al ratio, on the other hand, provides a snapshot of the distribution of this
radionuclide in the early solar nebula.
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Note: "dpm/kg" stands for disintegrations per minute per kilogram. CAls (Calcium-Aluminum-
rich Inclusions) and chondrules are components within chondritic meteorites. The initial 2°Al/
27A| ratios are determined from the study of these components and reflect the abundance at the
time of their formation.

Experimental Protocols

The measurement of 2Al in meteorites is primarily accomplished through two sophisticated
analytical techniques: Gamma-Ray Spectrometry and Accelerator Mass Spectrometry (AMS).
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Gamma-Ray Spectrometry

This non-destructive technique identifies radioactive isotopes by measuring the characteristic
gamma rays they emit upon decay. For 26Al, the key gamma-ray emission occurs at an energy
of 1.809 MeV.[2]

Methodology:

Sample Preparation: A whole meteorite specimen or a prepared powdered sample is placed
in a well-shielded, low-background high-purity germanium (HPGe) detector.

o Data Acquisition: The detector measures the energy of incoming gamma rays over an
extended period, often several days, to accumulate sufficient counts from the low-activity
26/

e Spectrum Analysis: The resulting gamma-ray spectrum is analyzed to identify the
characteristic 1.809 MeV photopeak of 2°Al. The net area of this peak, after background
subtraction, is proportional to the activity of 26Al in the sample.

» Efficiency Calibration: The detector's efficiency for the 1.809 MeV gamma ray must be
determined using a calibrated gamma-ray source with a similar geometry to the meteorite
sample.

 Activity Calculation: The final 2°Al activity (in dpm/kg) is calculated by dividing the net count
rate by the detector efficiency, the gamma-ray emission probability, and the sample mass.

Accelerator Mass Spectrometry (AMS)

AMS is an ultra-sensitive technique capable of detecting extremely low concentrations of long-
lived radionuclides. It directly counts the individual atoms of an isotope, making it significantly
more sensitive than decay counting methods.

Methodology:

o Sample Digestion and Chemical Separation: A small, powdered meteorite sample (typically a
few milligrams) is dissolved using a mixture of acids (e.g., HF, HNOs). A known amount of
stable aluminum (2’Al) carrier is added to monitor the chemical yield. Aluminum is then
chemically separated and purified from the sample matrix.
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o Target Preparation: The purified aluminum is converted into aluminum oxide (Al203) or
another suitable compound and pressed into a target holder for the ion source of the
accelerator.[4][5]

« lonization and Acceleration: The target is bombarded with cesium ions to produce a beam of
negative ions. These ions are then accelerated to high energies (mega-electron volts) in a
tandem accelerator.

o Mass Spectrometry: The high-energy ions are passed through a series of magnets and
electrostatic analyzers that separate them based on their mass-to-charge ratio. This process
effectively removes interfering isobars (atoms of other elements with the same mass, such
as 25Mg).

» Detection: A specialized detector counts the individual 26Al ions. The ratio of 26Al to the stable
isotope 2’Al is measured.

e Concentration Calculation: The absolute concentration of 26Al is calculated from the
measured 26Al/27Al ratio, the known amount of 2’Al carrier added, and the initial sample

mass.

Visualizing the Analysis and Decay

To better understand the processes involved, the following diagrams illustrate the logical
workflow of a comparative analysis and the decay scheme of Aluminum-26.
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Logical Workflow for Comparative Analysis of 26Al in Meteorites
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Workflow for 26Al comparative analysis.
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Decay Scheme of Aluminum-26 (26Al)
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Simplified decay scheme of 26Al to 26Mg.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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meteorite-classes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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